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Compound of Interest

Compound Name: Ac-DNLD-AMC

Cat. No.: B10785910 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling the fluorogenic caspase-3 substrate, Ac-DNLD-AMC (Acetyl-Aspartyl-Asparaginyl-

Leucyl-Aspartyl-7-Amino-4-methylcoumarin).

While a specific Safety Data Sheet (SDS) for Ac-DNLD-AMC is not readily available, this

document outlines robust safety and handling protocols based on information for structurally

similar compounds, such as Ac-DEVD-AMC. These guidelines are designed to provide a

comprehensive framework for the safe handling, use, and disposal of this chemical in a

laboratory setting.

Personal Protective Equipment (PPE) and Engineering
Controls
Proper selection and use of PPE are the first line of defense against potential exposure. The

following table summarizes the recommended engineering controls and personal protective

equipment to be used when handling Ac-DNLD-AMC.
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Control Recommendation

Engineering Controls

Use in a well-ventilated area. A chemical fume

hood is recommended for procedures that may

generate dust or aerosols.

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear a lab coat and appropriate chemical-

resistant gloves (e.g., nitrile).

Respiratory Protection

If engineering controls are not sufficient to

control airborne concentrations, a NIOSH-

approved respirator may be necessary.

Physical and Chemical Properties
Understanding the physical and chemical properties of Ac-DNLD-AMC is crucial for safe

handling and storage.

Property Value Source

Molecular Formula C₃₀H₃₈N₆O₁₂ [1]

Molecular Weight 674.65 g/mol [1]

Form Lyophilized powder [1]

Storage Temperature ≤ -20°C [1][2]

Solubility

Information not available. TFA

salts generally enhance

peptide solubility in aqueous

solutions.

[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Ac-DNLD-AMC minimizes risks and ensures the integrity of

your experiments.
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Receiving and Storage
Upon receipt, immediately transfer the lyophilized powder to a freezer at or below -20°C.[1]

[2]

Keep the container tightly sealed and protected from light.

Preparation of Stock Solutions
All handling of the lyophilized powder should be conducted in a chemical fume hood to avoid

inhalation of dust.

Wear the appropriate PPE as outlined in the table above.

Allow the vial to warm to room temperature before opening to prevent condensation.

Reconstitute the peptide using an appropriate solvent as recommended by the supplier or

your experimental protocol.

Experimental Use
When using Ac-DNLD-AMC in assays, handle all solutions with care to avoid skin contact

and aerosol generation.

Work in a designated area and ensure all equipment is properly cleaned and calibrated.

Spills and Decontamination
In case of a spill, avoid generating dust from the lyophilized powder.

Cover the spill with an absorbent material.

Clean the area with an appropriate decontaminating agent and dispose of all contaminated

materials as hazardous waste.

Disposal
Dispose of unused Ac-DNLD-AMC and any contaminated materials in accordance with

local, state, and federal regulations for chemical waste.
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Do not dispose of down the drain or in the regular trash.

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling of Ac-
DNLD-AMC in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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